Cas no 1396883-47-8 (N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 1396883-47-8
• MF: C₁₈H₁₆ClN₃O₃S
• MW: 389.855941772461
• CID: 6273249
• PubChem ID: 71781778
• Update Time: 2025-10-31

N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide
• F5857-2222
• AKOS024523728
• N'-(5-chloro-2-cyanophenyl)-N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)oxamide
• N1-(5-chloro-2-cyanophenyl)-N2-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide
• VU0524940-1
• N'-(5-chloro-2-cyanophenyl)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]ethanediamide
• 1396883-47-8

• Inchi： 1S/C18H16ClN3O3S/c19-13-6-3-11(9-20)14(8-13)22-17(24)16(23)21-10-18(25,12-4-5-12)15-2-1-7-26-15/h1-3,6-8,12,25H,4-5,10H2,(H,21,23)(H,22,24)
• InChI Key： IYARGTTZFGPVFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)NC(C(NCC(C1=CC=CS1)(C1CC1)O)=O)=O

Computed Properties

• Exact Mass: 389.0600902g/mol
• Monoisotopic Mass: 389.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide

N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide (CAS No. 1396883-47-8): A Comprehensive Overview

N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide (CAS No. 1396883-47-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide is notable for its intricate arrangement of functional groups. The molecule consists of a cyclopropyl group, a hydroxy group, a thiophene ring, and a chloro and cyano substituted phenyl group. These functional groups contribute to the compound's stability and reactivity, making it an interesting candidate for various applications in drug discovery and development.

One of the key aspects of this compound is its synthesis, which has been the subject of several studies. The most common synthetic route involves the coupling of a 5-chloro-2-cyanobenzoyl chloride with a cyclopropylamine derivative, followed by further modifications to introduce the hydroxy and thiophene functionalities. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential use in pharmaceutical applications.

In terms of biological activities, N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

Recent research has also focused on the pharmacokinetic properties of N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide. Pharmacokinetic studies are essential for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. Data from these studies indicate that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Another area of interest is the toxicological profile of N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide. Toxicology studies are essential for assessing the safety of potential drugs before they can be advanced to clinical trials. Preliminary toxicological data suggest that this compound has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its long-term safety and potential side effects.

In addition to its potential therapeutic applications, N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-y l)ethylethanediamide has also been explored as a tool compound in basic research. Its unique chemical structure makes it useful for probing specific biological processes and pathways. For example, it has been used to study the role of protein kinases in cellular signaling and to investigate the mechanisms underlying inflammatory responses.

The future prospects for N'-(5-chloro-2-cyanophenyl)-N-2-cyclopropyl - 0 -hydroxy - 0 -(thiophen - 0 - yl) ethylethanediamide are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are underway to develop novel formulations that can improve its delivery and efficacy in vivo.

In conclusion, N'-(5-chloro - 0 -cyanophen yl) - N - 0 -cycloprop yl - 0 -hydroxy - 0 -(thiophe n - 0 - yl) ethyletha nedi amide (CAS No. 1396883 - 47 - 8) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure, promising biological activities, favorable pharmacokinetic properties, and favorable toxicological profile make it an exciting candidate for further development and clinical evaluation.